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molecular formula C8H6ClNO4 B105928 3-Chloromethyl-5-nitrosalicylaldehyde CAS No. 16644-30-7

3-Chloromethyl-5-nitrosalicylaldehyde

Cat. No. B105928
CAS RN: 16644-30-7
M. Wt: 215.59 g/mol
InChI Key: VPZKJFJWKLYFQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US05320784

Procedure details

A mixture of 12.0 g of 5-nitrosalicylaldehyde and 100 ml of chloromethyl methyl ether was cooled on an ice-bath and 43.9 g of anhydrous aluminum chloride was added in small portions. The mixture was stirred at room temperature for 10 minutes and, then, refluxed for 22 hours. This reaction mixture was cooled on an ice-bath and 200 ml of water was added with vigorous stirring, whereupon white crystals separated out. These white crystals are collected, dissolved in hot hexane and filtered and the mother liquor was cooled to give 14.9 g of 3-chloromethyl-5-nitrosalicylaldehyde as colorless needles (Yield 72%).
Name
5-nitrosalicylaldehyde
Quantity
12 g
Type
reactant
Reaction Step One
Name
chloromethyl methyl ether
Quantity
100 mL
Type
reactant
Reaction Step One
Name
aluminum chloride
Quantity
43.9 g
Type
reactant
Reaction Step Two
Name
water
Quantity
200 mL
Type
solvent
Reaction Step Three
Name
3-chloromethyl-5-nitrosalicylaldehyde
Yield
72%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:11]=[C:8]([CH:9]=[O:10])[C:7]([OH:12])=[CH:6][CH:5]=1)([O-:3])=[O:2].CO[CH2:15][Cl:16].[Cl-].[Al+3].[Cl-].[Cl-]>O>[Cl:16][CH2:15][C:6]1[CH:5]=[C:4]([N+:1]([O-:3])=[O:2])[CH:11]=[C:8]([CH:9]=[O:10])[C:7]=1[OH:12] |f:2.3.4.5|

Inputs

Step One
Name
5-nitrosalicylaldehyde
Quantity
12 g
Type
reactant
Smiles
[N+](=O)([O-])C1=CC=C(C(C=O)=C1)O
Name
chloromethyl methyl ether
Quantity
100 mL
Type
reactant
Smiles
COCCl
Step Two
Name
aluminum chloride
Quantity
43.9 g
Type
reactant
Smiles
[Cl-].[Al+3].[Cl-].[Cl-]
Step Three
Name
water
Quantity
200 mL
Type
solvent
Smiles
O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 10 minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
was cooled on an ice-bath
TEMPERATURE
Type
TEMPERATURE
Details
refluxed for 22 hours
Duration
22 h
TEMPERATURE
Type
TEMPERATURE
Details
This reaction mixture was cooled on an ice-bath
CUSTOM
Type
CUSTOM
Details
separated out
CUSTOM
Type
CUSTOM
Details
These white crystals are collected
DISSOLUTION
Type
DISSOLUTION
Details
dissolved in hot hexane
FILTRATION
Type
FILTRATION
Details
filtered
TEMPERATURE
Type
TEMPERATURE
Details
the mother liquor was cooled

Outcomes

Product
Details
Reaction Time
 10 min
Name
3-chloromethyl-5-nitrosalicylaldehyde
Type
product
Smiles
ClCC1=C(C(C=O)=CC(=C1)[N+](=O)[O-])O
Measurements
Type Value Analysis
AMOUNT: MASS 14.9 g
YIELD: PERCENTYIELD 72%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.